Cas no 1804045-11-1 (2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid)

• Product Name: 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid
• CAS No: 1804045-11-1
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4939208
• Update Time: 2025-06-11

2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12BrNO4/c12-5-7(14)3-6-1-2-9(13)8(4-6)10(15)11(16)17/h1-2,4,10,15H,3,5,13H2,(H,16,17)
• InChI Key： LSFNOBWBADJLQU-UHFFFAOYSA-N
• SMILES： BrCC(CC1=CC=C(C(C(C(=O)O)O)=C1)N)=O

Computed Properties

• Exact Mass: 300.99497 g/mol
• Monoisotopic Mass: 300.99497 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 302.12
• XLogP3: 1.1
• Topological Polar Surface Area: 101

Additional information on 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid

2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid (CAS No. 1804045-11-1): An Overview of Its Structure, Properties, and Potential Applications

2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid (CAS No. 1804045-11-1) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in various biological and pharmaceutical contexts. This compound, characterized by its complex molecular structure, exhibits a range of interesting properties that make it a subject of ongoing research.

The chemical structure of 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid is composed of a mandelic acid backbone with an amino group and a brominated ketone side chain. The presence of these functional groups imparts specific chemical and biological activities to the molecule. The mandelic acid moiety, known for its use in chiral synthesis and as an intermediate in the production of pharmaceuticals, provides the compound with potential chiral properties. The amino group can participate in hydrogen bonding and other interactions, while the brominated ketone side chain adds to the molecule's reactivity and selectivity.

Recent studies have explored the biological activities of 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits inhibitory activity against a key enzyme in the glycolytic pathway, suggesting its potential as a therapeutic agent for metabolic disorders.

In addition to its enzymatic inhibition properties, 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid has been investigated for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce inflammation in vitro by modulating the activity of pro-inflammatory cytokines. These findings open up possibilities for its use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The solubility and stability of 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid are also important considerations for its practical applications. Studies have shown that this compound is moderately soluble in water and organic solvents, making it suitable for various formulation strategies. Its stability under different conditions has been evaluated, with results indicating that it remains stable at room temperature and under mild acidic or basic conditions. These properties are crucial for ensuring the compound's efficacy and safety during storage and administration.

The synthesis of 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid has been optimized through several methods, including multistep reactions involving bromination, condensation, and reduction steps. These synthetic routes have been refined to improve yield and purity, making large-scale production feasible. The ability to synthesize this compound efficiently is essential for advancing its development as a potential therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. Preclinical trials are currently underway to assess its pharmacokinetics and pharmacodynamics in animal models.

The potential applications of 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid extend beyond therapeutic uses. Its unique chemical structure makes it a valuable intermediate in the synthesis of other compounds with diverse functionalities. For example, it can be used as a building block in the development of novel materials with specific properties or as a precursor in the synthesis of more complex molecules with targeted biological activities.

In conclusion, 2-Amino-5-(3-bromo-2-oxopropyl)mandelic acid (CAS No. 1804045-11-1) is a promising compound with a wide range of potential applications in both research and industry. Its unique chemical structure, coupled with its biological activities and favorable physicochemical properties, positions it as a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.